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Compound of Interest

Ethanone, 1-[3,5-
Compound Name:
bis(phenylmethoxy)phenyl]-

Cat. No.: B017108

3,5-Dibenzyloxyacetophenone is a synthetic organic compound that, while not a therapeutic
agent in itself, represents a highly strategic scaffold in drug discovery. Its true value lies in its
role as a versatile synthetic intermediate.[1] The structure combines a central acetophenone
core with two benzyloxy groups, providing a robust yet flexible platform for generating diverse
molecular architectures. The benzyloxy groups act as protecting groups for the phenol
functionalities but also offer sites for modification to fine-tune pharmacokinetic properties. This
guide will deconstruct the synthesis of the core molecule, explore the major classes of its
bioactive analogues, and provide insights into the structure-activity relationships that govern
their function.

Part 1: The Core Compound - 3,5-
Dibenzyloxyacetophenone

Understanding the synthesis and properties of the starting material is foundational to any
successful analogue development program.

Synthesis: A Practical and Scalable Approach

While several synthetic routes exist, the most common and reliable laboratory-scale synthesis
of 3,5-dibenzyloxyacetophenone is the Williamson ether synthesis, starting from the
commercially available 3,5-dihydroxyacetophenone.

Diagram 1: Synthesis of 3,5-Dibenzyloxyacetophenone via Williamson Ether Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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